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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B1202529

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This guide provides essential safety and
logistical information for D-Iditol, a polyol. The following procedures for personal protective
equipment, operational handling, and disposal are designed to minimize risk and streamline
laboratory workflows.

Personal Protective Equipment (PPE)

When handling D-Iditol, which is typically a white to almost white powder or crystal, the primary
safety objective is to prevent inhalation of dust and direct contact with skin and eyes.[1] A
thorough risk assessment should be conducted before beginning any work.

Based on available safety data, the following minimum PPE is recommended:
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PPE Category Specification

Safety glasses with side shields are the
) minimum requirement. If there is a potential for
Eye Protection ) o )
splashing or significant dust generation,

chemical splash goggles should be worn.[1]

Protective gloves, such as disposable nitrile

Hand Protection gloves, are recommended for incidental contact.

[1]

] A standard laboratory coat should be worn to
Body Protection ) ] ) )
protect clothing and skin from potential spills.

Generally not required if handled in a well-
Respiratory Protection ventilated area. If dust or aerosol generation is

likely, a dust respirator should be used.[1]

Quantitative Exposure Limits:

No specific occupational exposure limits have been established for D-Iditol. In the absence of
specific limits, the exposure limits for Particulates Not Otherwise Regulated (PNOR) may be
considered as a conservative measure.

Substance/Parameter Limit Source

Particulates Not Otherwise

15 mg/m3 (TWA) OSHA (PEL)[2]
Regulated (PNOR) - Total Dust

Particulates Not Otherwise
Regulated (PNOR) - 5 mg/m3 (TWA) OSHA (PEL)[2]

Respirable Fraction

TWA: Time-Weighted Average; OSHA: Occupational Safety and Health Administration; PEL:
Permissible Exposure Limit.

Operational Plan
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A systematic approach to handling D-Iditol, from receipt to disposal, is crucial for maintaining a
safe laboratory environment.

Experimental Workflow for Handling D-Iditol
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D-Iditol Handling Workflow
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Detailed Methodologies

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store D-Iditol in a cool, dark, and dry place in a tightly sealed container.[1] It should be
stored away from incompatible materials such as oxidizing agents.[1]

Handling and Experimentation:

o Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure a well-ventilated
work area, such as a fume hood, is used, especially if dust generation is anticipated.[1] Don
the appropriate PPE as outlined in the table above.

» Weighing and Transfer: Handle D-Iditol carefully to minimize the creation of dust. Use a
spatula for transferring the solid.

o Spill Response: In the event of a spill, keep people away from the area.[1] Use personal
protective equipment during cleanup.[1] Prevent the product from entering drains.[1]

o First Aid:

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

[¢]

position.[1]

[¢]

Skin Contact: Remove contaminated clothing and rinse the skin cautiously with water.[1]

o

Eye Contact: Rinse cautiously with water for several minutes.[1]
o Ingestion: Rinse the mouth and seek medical advice if you feel unwell.[1]
Disposal Plan:

» According to available information, D-Iditol can be disposed of via the sanitary sewer.[3]
However, always comply with local, state, and federal regulations for chemical waste
disposal.
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o Contaminated materials, such as gloves and weighing paper, should be disposed of as
chemical waste in accordance with laboratory protocols.

o For disposal of larger quantities or in the case of a significant spill, it is recommended to
dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped
with an afterburner and scrubber system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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